![molecular formula C19H25NO3 B8364108 4-propyl-N-[(3,4,5-trimethoxyphenyl)methyl]aniline](/img/structure/B8364108.png)
4-propyl-N-[(3,4,5-trimethoxyphenyl)methyl]aniline
Cat. No. B8364108
M. Wt: 315.4 g/mol
InChI Key: MFMWSGVAGFFPLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05430062
Procedure details
From 109g (6.0 g, 19.0 mmol), a similar procedure as described for 110a gave 110g (5.5 g, 82.5%) as yellow crystals, mp 118°-20° C. after recrystallization from ethyl acetate:methanol:hexane. 1H NMR (200 MHz, CDCl3) δ7.21 (d, J=8 Hz, 2H), 7.08 (d, J=8 Hz, 2H), 6.58 (s, 2H), 4.29 (s, 2H), 3.78 (s, 3H), 3.74 (s, 6H), 3.52 (t, J=8 Hz, 2H), 1.56 (sextet, J=8 Hz, 2H), 0.86 (t, J=8 Hz, 3H). Anal. (C19H26ClNO3) C, H, N.
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([C:4]1[CH:23]=[CH:22][C:7]([NH:8][CH2:9][C:10]2[CH:15]=[C:14]([O:16][CH3:17])[C:13]([O:18][CH3:19])=[C:12]([O:20][CH3:21])[CH:11]=2)=[CH:6][CH:5]=1)[CH2:2][CH3:3].[ClH:24].CC1C=CC(NCC2C=C(OC)C(OC)=C(OC)C=2)=CC=1>>[ClH:24].[CH2:1]([C:4]1[CH:23]=[CH:22][C:7]([NH:8][CH2:9][C:10]2[CH:15]=[C:14]([O:16][CH3:17])[C:13]([O:18][CH3:19])=[C:12]([O:20][CH3:21])[CH:11]=2)=[CH:6][CH:5]=1)[CH2:2][CH3:3] |f:1.2,3.4|
|
Inputs
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.C(CC)C1=CC=C(NCC2=CC(=C(C(=C2)OC)OC)OC)C=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.5 g | |
| YIELD: PERCENTYIELD | 82.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
